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Get Quote

The table below summarizes the key information available on Recoflavone's biological activities and

research contexts.

Property/Aspect Description

Associated
Conditions

Acute/Chronic Gastritis, Dry Eye Syndrome (from clinical trials) [1]

Mechanism of
Action

Inhibits the NF-κB pathway; acts as a modulator of subunits like p65 and c-Rel
[1] [2]

Key Biological
Activities

Anti-inflammatory, anti-tumor, protection of gastric and intestinal mucosa,
promotes secretion in ocular surface and salivary glands [2]

In Vitro Findings Increases mucin-like glycoprotein and specific mucins (MUC1, MUC5AC, etc.) in
human corneal and conjunctival epithelial cells at 100-250 µM [2]

In Vivo Findings Reduces corneal damage in rabbit dry eye models (3% eye drops); shows
protective effects in rat intestinal injury and mouse colitis-associated cancer

models (30 mg/kg, oral) [2]

Experimental Protocol for IC50 Determination
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While Recoflavone's specific IC50 data is missing, research on similar flavonoids uses established methods.

The following workflow and description outline a standard approach for determining IC50 values, which

could be applicable to Recoflavone.
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Prepare Cell-Based Assay

Culture CHO cells stably
expressing target protein

(e.g., OATP2B1)

Add fluorescent probe
substrate (e.g., DBF)

Treat with a range of
inhibitor (e.g., flavonoid)

concentrations

Incubate for fixed time
(e.g., 2 minutes)

Wash cells and lyse

Measure fluorescence
(Ex/Em: 485/528 nm)

Calculate specific uptake
(Background subtracted)

Fit data to non-linear
regression model
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Determine IC50 value

Click to download full resolution via product page

The methodology for determining the half-maximal inhibitory concentration (IC50) typically involves a cell-

based fluorescence uptake assay [3]. Below is a generalized protocol based on studies investigating

flavonoid interactions with transporters, which serves as a relevant example:

Cell System: Use a stable cell line expressing the target protein of interest (e.g., CHO cells

expressing human OATP2B1). Wild-type cells are used in parallel to determine background, non-
specific uptake [3].

Probe Substrate: A fluorescent probe like 4′,5′-Dibromofluorescein (DBF) is used as a substrate
for the target. Its uptake is linear over a defined period (e.g., up to 3 minutes) [3].

Inhibition Assay: Cells are incubated with a fixed concentration of the probe substrate (e.g., 5 µM
DBF) alongside a range of increasing concentrations of the inhibitor compound (e.g., Recoflavone or

other flavonoids) [3].
Measurement & Analysis: After incubation, cells are washed and lysed. The fluorescence of the

accumulated probe is measured. The OATP2B1-specific uptake is calculated by subtracting the
background uptake in wild-type cells [3].

IC50 Calculation: The inhibitor's concentration that reduces the specific uptake of the probe by 50%
is determined by applying non-linear curve fit analysis (e.g., using software like GraphPad Prism)

to the dose-response data [3].
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To cite this document: Smolecule. [Recoflavone's Mechanisms and Research Uses]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b541159#recoflavone-ic50-

values-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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